Phthalonitrile
Phthalonitrile
Brand Name:
Vulcanchem
CAS No.:
91-15-6
VCID:
VC0049051
InChI:
InChI=1S/C8H4N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H
SMILES:
C1=CC=C(C(=C1)C#N)C#N
Molecular Formula:
C8H4N2
C6H4(CN)2
C8H4N2
C6H4(CN)2
C8H4N2
Molecular Weight:
128.13 g/mol
Phthalonitrile
CAS No.: 91-15-6
Main Products
VCID: VC0049051
Molecular Formula: C8H4N2
C6H4(CN)2
C8H4N2
Molecular Weight: 128.13 g/mol
| CAS No. | 91-15-6 |
|---|---|
| Product Name | Phthalonitrile |
| Molecular Formula | C8H4N2 C6H4(CN)2 C8H4N2 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | benzene-1,2-dicarbonitrile |
| Standard InChI | InChI=1S/C8H4N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H |
| Standard InChIKey | XQZYPMVTSDWCCE-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C#N)C#N |
| Canonical SMILES | C1=CC=C(C(=C1)C#N)C#N |
| Boiling Point | 304.5 °C |
| Colorform | NEEDLES FROM WATER OR PETROLEUM ETHER Buff-colored crystals Faint grayish yellow |
| Density | 1.238 g/cu cm 1.24 g/cm³ |
| Flash Point | 162 °C |
| Melting Point | 140.0 °C 138 °C 141 °C |
| Physical Description | Liquid; OtherSolid YELLOW CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR. |
| Solubility | 0.00 M Soluble in alcohol and ether Soluble in acetone and benzene. In water, 395 mg/l @ 25 °C. Solubility in water, g/100ml at 25 °C: 0.06 |
| Synonyms | 1,2-BENZENEDICARBONITRILE;1,2-DICYANOBENZENE;PHTHALONITRILE;PHTHALODINITRILE;O-PHTHALODINITRILE;O-PHTHALONITRILE;1,2-Benzendikarbonitril;1,2-Benzodinitrile |
| Vapor Pressure | 0.05 millibar @ 20 °C (3.75X10-2 mm Hg) Vapor pressure, Pa at 20 °C: 4 |
| PubChem Compound | 7042 |
| Last Modified | Nov 11 2021 |
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